Cas no 2228289-45-8 (2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine)

• Product Name: 2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine
• CAS No: 2228289-45-8
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6184578
• PubChem ID: 165972635
• Update Time: 2025-10-27

2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine
• EN300-1994135
• 2228289-45-8

• Inchi： 1S/C11H15ClN2O/c1-8-5-10(7-14-11(8)12)15-9-3-2-4-13-6-9/h5,7,9,13H,2-4,6H2,1H3
• InChI Key： QPSWNVCOVOPASD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)OC1CNCCC1

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine

Introduction to 2-Chloro-3-Methyl-5-(Piperidin-3-Yloxy)Pyridine (CAS No. 2228289-45-8)

The compound 2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine, identified by the CAS number 2228289-45-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 2, a methyl group at position 3, and a piperidin-3-yloxy group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The presence of the piperidinyl group in 2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine introduces additional complexity to the molecule, enhancing its potential for interactions with biological targets. Piperidine rings are known for their ability to form hydrogen bonds and participate in π–π interactions, making them valuable in drug design.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

In terms of applications, 2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine has shown promise as a precursor for developing bioactive compounds with potential therapeutic applications. Its ability to act as a ligand in metal-mediated reactions has also been explored, opening avenues for its use in catalysis and materials synthesis. Furthermore, the compound's stability under various reaction conditions makes it suitable for large-scale production processes.

Recent research has focused on understanding the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are essential for evaluating its suitability as a drug candidate or as an intermediate in pharmaceutical synthesis. Preliminary results indicate that the compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

The structural versatility of 2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine also lends itself to modifications that can enhance its bioavailability or target specificity. For example, researchers have explored the introduction of additional functional groups or modifications to the piperidine ring to improve its binding affinity to specific receptors or enzymes.

In conclusion, 2-chloro-3-methyl-5-(piperidin-3-yloxy)pyridine (CAS No. 2228289458) is a versatile compound with significant potential in various chemical and pharmaceutical applications. Its unique structure and reactivity make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.